Erbium164

• CAS No.: 14900-10-8
• Molecular Formula: C12H14ClN2O3PS

Description

Fundamental Atomic and Nuclear Properties

Erbium-164 exhibits a well-defined set of nuclear and atomic characteristics that distinguish it from other isotopes within the erbium family. The isotope possesses an atomic mass of 163.9292 daltons, with a natural abundance of 1.601 percent in terrestrial erbium samples. The nuclear configuration consists of 68 protons and 96 neutrons, yielding a mass number of 164 and establishing its position as the second least abundant stable isotope of erbium in nature.

The nuclear properties of Erbium-164 reveal several distinctive features that contribute to its stability and behavior. The isotope exhibits a nuclear spin of zero, indicating an even-even nuclear configuration that typically correlates with enhanced nuclear stability. This zero spin state results in a quadrupole moment of zero and a magnetic g-factor of zero, reflecting the symmetric distribution of nuclear charge and the absence of unpaired nucleons. The nuclear binding energy calculations demonstrate the strong cohesive forces holding the nucleus together, with a binding energy of 8.149061 megaelectron volts contributing to its stable nature.

The atomic properties of Erbium-164 mirror those of other erbium isotopes due to their identical electronic configurations. The element exhibits an atomic radius of 176.1 picometers, a covalent radius of 175 picometers, and a van der Waals radius of 267 picometers. The electronic configuration follows the pattern [Xenon] 6s² 4f¹², characteristic of lanthanide elements. Physical properties include a melting point of 1802 Kelvin (1529 degrees Celsius) and a boiling point of 3141 Kelvin (2868 degrees Celsius), reflecting the strong metallic bonding typical of rare earth elements.

The following table summarizes the fundamental properties of Erbium-164:

Property	Value	Units
Atomic Number	68	-
Mass Number	164	-
Atomic Mass	163.9292	Daltons
Natural Abundance	1.601	Percent
Neutron Number	96	-
Nuclear Spin	0	-
Half-life	Stable	-
Binding Energy	8.149061	Megaelectron volts
Melting Point	1802	Kelvin
Boiling Point	3141	Kelvin

The isotopic composition data reveals that Erbium-164 represents a minor component of natural erbium, with Erbium-166 being the most abundant isotope at 33.503 percent natural abundance. This distribution pattern reflects the nuclear synthesis processes that occurred during stellar nucleosynthesis and subsequent cosmic evolution. The relatively low abundance of Erbium-164 compared to neighboring isotopes suggests specific nuclear formation pathways that favored the production of other erbium isotopes during the elements' cosmic origins.

Historical Context of Erbium Isotope Discovery

The discovery and characterization of Erbium-164 represents a significant chapter in the development of modern mass spectrometry and isotopic analysis techniques. The journey toward understanding erbium isotopes began with the pioneering work of Francis William Aston, who developed the first mass spectrograph at the Cavendish Laboratory in 1919. Aston's innovative instrument utilized magnetic fields to analyze ionized particles, enabling the identification and separation of isotopes with unprecedented precision for that era.

The specific discovery of Erbium-164 can be traced to the work of Arthur Jeffrey Dempster, who reported the isotopic constitution of several rare earth elements, including erbium, in a landmark 1938 publication. Dempster's research, titled "The Isotopic Constitution of Gadolinium, Dysprosium, Erbium and Ytterbium," provided the first definitive evidence for the existence of Erbium-164 as a naturally occurring isotope. Using advanced mass spectrographic techniques of the time, Dempster identified new isotopes in all four rare earth elements studied, including Erbium-164 with an estimated abundance of approximately 2 percent.

The development of mass spectrometry as a tool for isotopic analysis represented a revolutionary advancement in analytical chemistry and nuclear physics. Prior to these developments, the isotopic composition of elements remained largely unknown, with scientists believing that most elements consisted of single atomic species. The work of Aston and subsequent researchers like Dempster fundamentally changed this understanding by revealing the complex isotopic nature of many elements. The discovery process required overcoming significant technical challenges, including the development of sensitive detection methods and the creation of pure elemental samples suitable for analysis.

The broader context of erbium discovery dates back to 1843, when Carl Gustaf Mosander first identified erbium as a distinct element. Mosander was working with mineral samples from the gadolinite mine in Ytterby, Sweden, when he discovered that what was previously thought to be a single oxide actually contained multiple rare earth elements. The name "erbium" derives from Ytterby, the Swedish village where the original mineral samples were found. However, the early history of erbium identification was complicated by confusion with terbium, leading to a period where the names of these two elements were interchanged in scientific literature.

The systematic study of erbium isotopes continued throughout the twentieth century as mass spectrometric techniques became more sophisticated and precise. The work of researchers in the 1930s and 1940s gradually refined the understanding of erbium's isotopic composition, leading to the modern values for isotopic abundances that are used today. These investigations required the development of increasingly sensitive analytical instruments and improved methods for sample preparation and purification.

The isotopic studies of erbium and other rare earth elements served multiple scientific purposes beyond simple cataloging of isotopes. These investigations provided crucial data for understanding nuclear stability patterns, testing theoretical models of nuclear structure, and validating principles of atomic physics. The discovery of stable isotopes like Erbium-164 contributed to the development of the nuclear shell model and other theoretical frameworks that explain nuclear stability and the distribution of isotopes in nature.

Preparation Methods

Process Overview

• Ionization : Erbium feedstock (typically erbium oxide, $\text{Er}_2\text{O}_3$) is vaporized and ionized in a vacuum chamber.

• Acceleration : Ions are accelerated through a magnetic field, where trajectories diverge based on mass.

• Collection : $^{164}\text{Er}$ ions are collected on graphite or metal substrates, achieving >90% isotopic purity.

Key Parameters

• Magnetic Field Strength : 1.2–1.5 Tesla for optimal resolution.

• Beam Current : 10–20 mA to minimize space-charge effects.

• Yield : 5–10 mg/hour for a 100 mg feedstock.

Gas Centrifuge Enrichment

Gas centrifugation is a scalable alternative for $^{164}\text{Er}$ production, leveraging centrifugal forces to separate $\text{ErF}_3$ gas phases.

Operational Framework

• Feedstock : Erbium trifluoride ($\text{ErF}_3$) gas at 400–500°C.

• Rotation Speed : 50,000–70,000 RPM to achieve a separation factor of 1.05–1.10 per stage.

• Cascade Configuration : 100+ cascaded centrifuges to enrich $^{164}\text{Er}$ to 95% purity.

Comparative Efficiency

Method	Purity (%)	Throughput (g/day)	Energy Cost (kWh/g)
EMIS	90–95	0.1–0.5	12,000
Gas Centrifuge	95–99	10–50	1,500

Neutron Capture Synthesis

While $^{164}\text{Er}$ is stable, its production via neutron irradiation of lighter isotopes is feasible in reactor environments.

163Er(n,γ)164Er^{163}\text{Er}(n,\gamma)^{164}\text{Er}163Er(n,γ)164Er Reaction Pathway

• Target Preparation : Enriched $^{163}\text{Er}$ (natural abundance 0.139%) is irradiated in a thermal neutron flux ($10^{14} \, \text{n/cm}^2/\text{s}$).

• Neutron Capture : $^{163}\text{Er}$ absorbs a neutron, forming $^{164}\text{Er}$:

  $$^{163}\text{Er} + n \rightarrow ^{164}\text{Er} + \gamma \quad (\sigma = 12 \, \text{barns})$$

• Post-Irradiation Processing : Chemical separation removes activated byproducts (e.g., $^{165}\text{Er}$) via cation-exchange chromatography.

Yield Optimization

• Irradiation Duration : 60–90 days for 50% conversion efficiency.

• Neutron Moderator : Heavy water ($\text{D}_2\text{O}$) enhances thermalization, increasing cross-section.

Chemical Purification and Metallurgical Processing

Post-enrichment, $^{164}\text{Er}$ undergoes metallurgical refinement to produce high-purity metal or oxide forms.

Reduction of Erbium Oxide

• Thermite Process : $\text{Er}_2\text{O}_3$ is reduced with calcium at 1,450°C:

  $$\text{Er}_2\text{O}_3 + 3\text{Ca} \rightarrow 2\text{Er} + 3\text{CaO}$$

• Electrorefining : Molten salt electrolysis (LiCl-KCl-ErCl$_3$) produces 99.99% pure erbium.

Analytical Verification

• Mass Spectrometry : Isotopic ratios are confirmed via sector-field MS, achieving ±0.01% precision.

• Neutron Activation Analysis : Detects trace impurities (e.g., $^{166}\text{Er}$) at <1 ppm.

Industrial and Research Applications

Nuclear Physics

• Neutron Cross-Section Studies : $^{164}\text{Er}$ serves as a target for transmutation experiments.

• Burnable Poisons : Alloyed with uranium dioxide ($\text{UO}_2$) to control reactor reactivity.

Quantum Technologies

• Atomic Clocks : $^{164}\text{Er}$ isotopes are explored for optical lattice clocks due to narrow electronic transitions .

Chemical Reactions Analysis

Types of Reactions

Erbium-164 undergoes various chemical reactions, including:

Oxidation: Erbium-164 reacts with oxygen to form erbium oxide (Er₂O₃), a pink-colored compound used in glass coloring and ceramic glazes.

Reduction: Erbium-164 can be reduced from its oxide form using reducing agents such as calcium or lithium in a high-temperature environment.

Substitution: Erbium-164 can participate in substitution reactions with halogens to form erbium halides, such as erbium chloride (ErCl₃) and erbium fluoride (ErF₃).

Common Reagents and Conditions

Oxidation: Oxygen gas (O₂) at elevated temperatures.

Reduction: Calcium (Ca) or lithium (Li) at high temperatures.

Substitution: Halogen gases (Cl₂, F₂) under controlled conditions.

Major Products Formed

Erbium Oxide (Er₂O₃): Formed through oxidation.

Erbium Halides (ErCl₃, ErF₃): Formed through substitution reactions with halogens.

Scientific Research Applications

Medical Applications

1. Laser Surgery and Dermatology

• Erbium-Doped Lasers : The erbium ion's emission at 2940 nm is highly absorbed by water, which is crucial for laser surgery applications. Although $^{164}\text{Er}$ is not directly utilized in laser systems, the properties of erbium isotopes are critical in developing erbium-doped yttrium aluminum garnet (YAG) lasers used in dermatology and cosmetic procedures .
• Tumor Ablation : Erbium lasers are employed in tumor ablation therapies, where precision is necessary to minimize damage to surrounding tissues .

2. Radiopharmaceuticals

• Diagnostics and Treatment : While $^{164}\text{Er}$ itself is not commonly used in radiopharmaceuticals, other isotopes such as $^{169}\text{Er}$ are utilized for radiosynovectomy in rheumatoid arthritis patients. The principles derived from studies involving $^{164}\text{Er}$ can inform the development of similar therapeutic agents .

Telecommunications

1. Optical Fiber Amplifiers

• Erbium-Doped Fiber Amplifiers (EDFAs) : Although primarily utilizing $^{166}\text{Er}$, the principles of erbium doping apply to $^{164}\text{Er}$ as well. EDFAs are crucial for enhancing signal strength in optical communications, enabling long-distance data transmission without significant loss .

Materials Science

1. Alloy Production

• Improving Workability : When added to alloys such as vanadium, erbium improves workability and reduces hardness. This application is significant in manufacturing processes where material flexibility is essential .

2. Thin-Film Coatings

• Sputtering Targets : Erbium is used as a sputtering target in thin-film deposition processes for semiconductors and optical coatings. The unique properties of erbium make it suitable for applications requiring precise material characteristics .

Nuclear Technology

1. Neutron Absorption

• Control Rods : Erbium isotopes, including $^{164}\text{Er}$, are investigated for use in neutron-absorbing control rods within nuclear reactors. Their ability to absorb neutrons effectively makes them valuable for maintaining safe reactor operations .

Summary Table of Applications

Application Area	Specific Use Case	Isotope Involved
Medical	Laser surgery, tumor ablation	Primarily $^{166}\text{Er}$
Telecommunications	Optical fiber amplifiers	Primarily $^{166}\text{Er}$
Materials Science	Alloy production, thin-film coatings	^{164}\text{Er},\;^{166}\text{Er}
Nuclear Technology	Neutron absorption control rods	^{164}\text{Er},\;^{166}\text{Er}

Case Studies

Case Study 1: Laser Applications in Dermatology
In a clinical setting, erbium-doped lasers have been shown to provide effective results in skin resurfacing treatments. The absorption characteristics of erbium at 2940 nm allow for minimal thermal damage while achieving desired aesthetic outcomes.

Case Study 2: Neutron Absorption Research
Research conducted on the use of erbium isotopes in neutron-absorbing materials has demonstrated their effectiveness in controlling reactivity within nuclear reactors. This study highlights the importance of accurate measurements of capture cross-sections for various erbium isotopes to enhance safety protocols.

Mechanism of Action

The mechanism of action of erbium-164 in various applications is primarily based on its electronic structure and radioactive properties. In quantum communication, erbium-164’s ability to emit infrared light at a wavelength of around 1550 nanometers makes it ideal for data transmission in optical fiber cables . In medical imaging, the radioactive decay of erbium-164 produces positrons, which are detected by PET scanners to create detailed images of the body’s internal structures .

Comparison with Similar Compounds

Research Findings and Limitations

Methodological Considerations

• Analytical Techniques : Isotope ratio mass spectrometry (IRMS) and neutron activation analysis (NAA) are recommended for quantifying ¹⁶⁴Er in mixed isotopic samples, as per guidelines for REE characterization .
• Literature Sources : Scopus and ChEMBL databases should be prioritized for cross-referencing erbium isotope data, given their coverage of multidisciplinary chemistry literature .

Data Tables

Table 1: Comparative Properties of Erbium Isotopes and Analogues

Compound	Isotopic Mass	Neutron Count	Primary Application	Commercial Availability
Erbium-164	164	96	Research (hypothetical)	Limited
Erbium-166 Oxide	166	98	Thin-film deposition	Widely available
Holmium-165 Oxide	165	98	Magnetic resonance imaging	Specialty suppliers

Table 2: Analytical Methods for Erbium Compounds

Method	Sensitivity	Applicability to ¹⁶⁴Er	Reference Standard
ICP-MS	High	Yes (if purified)
Neutron Activation	Moderate	Requires irradiation
X-ray Diffraction	Low	No (structural only)

Q & A

Q. What experimental methods are most reliable for determining the nuclear properties of Erbium-164?

• Methodological Answer : To determine nuclear properties (e.g., half-life, decay modes), combine gamma-ray spectroscopy with liquid scintillation counting. Calibrate detectors using standard reference materials (e.g., ^152Eu) to ensure accuracy. For isotopic purity, employ inductively coupled plasma mass spectrometry (ICP-MS) and cross-validate results with neutron activation analysis (NAA) . Maintain rigorous control over sample preparation to avoid contamination, as outlined in protocols for handling rare-earth isotopes .

Q. How can researchers synthesize Erbium-164 with high isotopic purity for nuclear studies?

• Methodological Answer : Use electromagnetic isotope separation (EMIS) or gas centrifugation to isolate Erbium-164 from natural erbium isotopes. Post-separation, verify purity via secondary ion mass spectrometry (SIMS). For trace impurity quantification, combine atomic emission spectroscopy (AES) with neutron activation analysis, ensuring calibration against certified reference materials .

Q. What computational models are suitable for predicting Erbium-164’s stability and decay pathways?

• Methodological Answer : Apply Hartree-Fock-Bogoliubov (HFB) theory or density functional theory (DFT) with Skyrme interactions to model nuclear stability. Validate predictions against experimental data from beta-decay studies and compare with results from the Nuclear Data Sheets (NDS) database. Use Monte Carlo simulations to account for statistical uncertainties in decay branching ratios .

Advanced Research Questions

Q. How should researchers resolve contradictions in reported half-life values for Erbium-164 across studies?

• Methodological Answer : Conduct a meta-analysis of existing datasets, applying weighted least-squares regression to identify systematic biases. Replicate experiments under controlled conditions (e.g., temperature, radiation background) and use Bayesian statistics to quantify confidence intervals. Discrepancies may arise from detector calibration errors or isotopic contamination; address these by standardizing protocols across labs .

Q. What strategies optimize the use of Erbium-164 in neutron capture cross-section studies?

• Methodological Answer : Design time-of-flight (TOF) experiments at neutron spallation sources (e.g., LANSCE or J-PARC). Use ^6Li-glass detectors for neutron flux monitoring and employ the ratio method (e.g., Er-164 vs. Au-197) to normalize data. Account for Doppler broadening effects by simulating thermal motion in MCNP or GEANT4 software .

Q. How can advanced spectroscopic techniques improve the characterization of Erbium-164’s excited states?

• Methodological Answer : Combine gamma-gamma coincidence spectroscopy with Coulomb excitation experiments. Use high-purity germanium (HPGe) detectors for energy resolution and silicon particle detectors for angular correlation measurements. Analyze data using the RADWARE suite to reconstruct level schemes, and cross-reference with theoretical predictions from the shell model .

Data Management and Reproducibility

Q. What protocols ensure reproducibility in Erbium-164 experiments?

• Methodological Answer : Document all experimental parameters (e.g., beam energy, detector geometry) in machine-readable formats. Share raw data and analysis scripts via repositories like Zenodo or NNDC. Follow FAIR principles (Findable, Accessible, Interoperable, Reusable) and include uncertainty budgets in publications. Peer-review checklists, as recommended by the Beilstein Journal, enhance transparency .

Q. How should researchers handle conflicting isotopic abundance data in collaborative studies?

• Methodological Answer : Establish a consensus protocol through interlaboratory comparisons, such as those coordinated by the International Atomic Energy Agency (IAEA). Use principal component analysis (PCA) to identify outlier datasets and conduct blinded re-measurements. Publish discordant results with explicit error analysis to guide future studies .

Tables for Key Experimental Parameters

Technique	Key Parameters	Uncertainty Sources
Gamma Spectroscopy	Detector efficiency, energy calibration	Temperature drift, dead time correction
Mass Spectrometry (ICP-MS)	Isotopic ratio, matrix effects	Spectral interferences, instrumental drift
Neutron Activation Analysis	Flux normalization, counting statistics	Sample homogeneity, background radiation